Cas no 106430-51-7 (1-Pentanone,2-chloro-1-(3-pyridinyl)-)

• Product Name: 1-Pentanone,2-chloro-1-(3-pyridinyl)-
• CAS No: 106430-51-7
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 127140
• PubChem ID: 13636899
• Update Time: 2025-04-18

1-Pentanone,2-chloro-1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,2-chloro-1-(3-pyridinyl)-
• 1-Pentanone, 2-chloro-1-(3-pyridinyl)- (9CI)
• 2-chloro-1-pyridin-3-ylpentan-1-one
• DTXSID30545590
• 2-Chloro-1-(pyridin-3-yl)pentan-1-one
• 106430-51-7

• Inchi： 1S/C10H12ClNO/c1-2-4-9(11)10(13)8-5-3-6-12-7-8/h3,5-7,9H,2,4H2,1H3
• InChI Key： CGSAGNUPVSURIU-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=NC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 197.06086
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96
• LogP: 2.67180